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A comprehensive search for the compound designated "XY153" has revealed no specific drug,

molecule, or therapeutic agent with this identifier in publicly available scientific and medical

literature. Initial database queries for "XY153" and its potential analogs have instead pointed to

unrelated subjects, including a promotional Pokémon trading card and clinical trials for a

distinct therapeutic candidate, NMS-153.

The search for comparative data on XY153 analogs is therefore inconclusive, as the primary

compound itself is not defined within the accessible research landscape. The information

retrieved primarily discusses the Hedgehog signaling pathway, a crucial biological cascade

involved in embryonic development and increasingly implicated in cancer.[1][2][3][4] While this

pathway is a common target in drug development, there is no discernible link between it and a

compound labeled XY153 in the provided search results.

One of the prominent, yet unrelated, findings is the clinical-stage molecule NMS-153. This

compound is identified as a potent and highly selective small molecule inhibitor of Monopolar

Spindle 1 (MPS1) and an activator of the cGAS/STING pathway.[5] Nerviano Medical Sciences

is currently evaluating NMS-153 in a Phase II clinical trial in combination with atezolizumab for

the treatment of hepatocellular carcinoma.[5] It is crucial to emphasize that NMS-153 is a

distinct entity and should not be confused with the queried "XY153."

Similarly, other search results touched upon discontinued clinical trials for a different agent,

nanrilkefusp alfa (SOT101), an IL-15 receptor superagonist, further highlighting the lack of

specific information on XY153.[6][7]
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Conclusion:

Based on the available information, "XY153" does not correspond to a known scientific

compound or drug candidate. The query likely contains a typographical error or refers to an

internal, non-public designation. Without a clear identification of XY153, a comparative analysis

of its analogs, including data presentation, experimental protocols, and signaling pathway

diagrams, cannot be conducted. Researchers and professionals seeking information on this

topic are advised to verify the correct identifier of the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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